5-(4-methoxyphenyl)-2-methyl-N-3-pyridinyl-2H-1,2,6-thiadiazine-3-carboxamide 1,1-dioxide

• IUPAC Name: 5-(4-methoxyphenyl)-2-methyl-1,1-dioxo-N-pyridin-3-yl-1,2,6-thiadiazine-3-carboxamide
• InChI: InChI=1S/C17H16N4O4S/c1-21-16(17(22)19-13-4-3-9-18-11-13)10-15(20-26(21,23)24)12-5-7-14(25-2)8-6-12/h3-11H,1-2H3,(H,19,22)
• InChI Key: JPIUSEJVINFZIM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=NS1(=O)=O)C2=CC=C(C=C2)OC)C(=O)NC3=CN=CC=C3
• Molecular Formula: C17H16N4O4S
• Molecular Weight: 372.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 5-(4-methoxyphenyl)-2-methyl-N-3-pyridinyl-2H-1,2,6-thiadiazine-3-carboxamide 1,1-dioxide involves several key reactions. For instance, the condensation of methyl phenylchloropyruvate with 4-phenylthiosemicarbazide, followed by hydrolysis and cyclodehydration, is a method for synthesizing fused polycyclic nitrogen-containing heterocycles, which could be related to the synthesis pathway of the target compound (Mamedov et al., 2005). Additionally, the reaction of thiosemicarbazide with different aromatic carboxylic acids and substituted azlactones leads to the formation of thiadiazoles and imidazolinones, indicating a versatile approach to synthesizing similar compounds (Hirpara et al., 2003).

Molecular Structure Analysis

The molecular structure of related compounds can be elucidated through various analytical techniques. For example, the crystal and molecular structure analysis of a piroxicam derivative provides insights into the intermolecular interactions and the three-dimensional framework structure in similar molecules (Chakraborty et al., 2007).

Chemical Reactions and Properties

Compounds within this chemical family undergo interesting chemical reactions, such as cyclodehydration and sulfur extrusion, leading to the formation of dipyrazolo[1,5-a,1′,5′d]pyrazine (Mamedov et al., 2005). These reactions are significant for synthesizing novel heterocyclic compounds with potential biological activities.

Physical Properties Analysis

The physical properties of such compounds, including melting points, solubility, and stability, are crucial for their practical applications. While specific details on the target compound are not provided, related research on similar compounds offers insights into methodologies for analyzing these properties.

Chemical Properties Analysis

The chemical properties, such as reactivity with various reagents, potential for forming derivatives, and stability under different conditions, are essential for understanding the compound's utility in various chemical and pharmacological contexts. Studies on related compounds, such as the synthesis and characterization of thiadiazoles and imidazolinones, shed light on the chemical versatility and potential applications of these molecules (Hirpara et al., 2003).